Cas no 840454-19-5 (2-Thiazolidinone, 4-phenyl-, (4S)-)

2-Thiazolidinone, 4-phenyl-, (4S)- structure
840454-19-5 structure
Product Name:2-Thiazolidinone, 4-phenyl-, (4S)-
CAS No:840454-19-5
MF:C9H9NOS
MW:179.238860845566
CID:1818471
PubChem ID:71414752
Update Time:2025-04-21

2-Thiazolidinone, 4-phenyl-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiazolidinone, 4-phenyl-, (4S)-
    • (4S)-4-phenyl-1,3-thiazolidin-2-one
    • DTXSID10834191
    • 840454-19-5
    • Inchi: 1S/C9H9NOS/c11-9-10-8(6-12-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,10,11)/t8-/m1/s1
    • InChI Key: FROGLEWKVOIXBM-MRVPVSSYSA-N
    • SMILES: S1C(N[C@@H](C2C=CC=CC=2)C1)=O

Computed Properties

  • Exact Mass: 179.04048508g/mol
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 54.4Ų
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